BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Disposal of (-)-Bromochlorofluoromethane:
A Procedural Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Bromochlorofluoromethane, (-)-
CAS No.: 31747-37-2
Cat. No.: B15721018
Get Quote
. J

For researchers and scientists engaged in drug development and other laboratory research,
the proper management and disposal of chemical reagents are paramount for ensuring a safe
and compliant work environment. (-)-Bromochlorofluoromethane, a chiral halogenated
methane, requires careful handling due to its potential health hazards and environmental
impact. This guide provides a comprehensive, step-by-step procedure for the safe disposal of
(-)-bromochlorofluoromethane, designed to be the preferred resource for laboratory safety and
chemical handling.

Immediate Safety and Hazard Information

Understanding the intrinsic properties and hazards of (-)-bromochlorofluoromethane is the
critical first step in its safe management. It is a gas at standard temperature and pressure and
presents several potential hazards.

Key Hazard and Disposal Information Summary
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Property/Hazard Description Disposal Consideration
) Must be disposed of as
Chemical Formula CHBrCIF
hazardous waste.
Contained in a suitable,
Appearance Gas sealed, and properly labeled

waste container.

Ozone Depletion Potential

Substance is known to harm
public health and the
environment by destroying

ozone in the upper

Direct release into the
environment is strictly
prohibited.[2]

atmosphere.[1]

o Handle in a well-ventilated
o ] Harmful if inhaled, may cause )
Acute Toxicity (Inhalation) area, preferably a chemical

respiratory irritation.
fume hood.[2]

) Causes skin irritation and Wear appropriate personal
Skin and Eye Contact

serious eye damage. protective equipment (PPE).

) Contact your institution's
Removal to a licensed ]
) ) Environmental Health and
] ] chemical destruction plant or
Primary Disposal Method o ) ) Safety (EHS) department to
controlled incineration with flue _ _ _
) coordinate with a licensed
gas scrubbing.[3]
vendor.[2]

Step-by-Step Disposal Protocol for (-)-
Bromochlorofluoromethane

The recommended and primary method for the disposal of (-)-bromochlorofluoromethane is
through a licensed and approved chemical destruction facility.[2][3]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling (-)-bromochlorofluoromethane for disposal, ensure the following safety
measures are in place:
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Ventilation: Always handle the substance in a well-ventilated area, ideally within a certified
chemical fume hood to prevent the inhalation of any vapors.[2]

Eye Protection: Wear tightly fitting safety goggles with side shields.[2]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove
removal technique to avoid skin contact.[3]

Body Protection: Wear suitable protective clothing to prevent skin contact.[2][4]

Respiratory Protection: If ventilation is inadequate, use a full-face respirator.[4]

. Waste Preparation and Containment:

Proper containment and labeling are crucial for safe transport and disposal.

Container: If possible, keep the (-)-bromochlorofluoromethane waste in its original container.
Otherwise, use a compatible, properly sealed, and labeled waste container.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "(-)-Bromochlorofluoromethane,” and any other required hazard symbols (e.g., toxic,
gas under pressure). Include the date of waste generation and the name of the responsible
individual or laboratory.[2]

. Coordination with a Licensed Waste Disposal Vendor:

Contact EHS: Your institution's Environmental Health and Safety (EHS) department will have
a list of approved vendors for hazardous chemical waste disposal. Contact them to schedule
a pickup.[2]

Provide Information: Be prepared to provide the waste vendor with the chemical name,
guantity, and information from the Safety Data Sheet (SDS), including all hazard
classifications.[2]

. Decontamination of Empty Containers:

Empty containers that previously held (-)-bromochlorofluoromethane must also be treated as
hazardous waste until properly decontaminated.
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e Rinsing: Containers can be triple-rinsed with an appropriate solvent. Consult your EHS
department for guidance on a suitable solvent.[2]

e Rinsate Disposal: The rinsate from the cleaning process must be collected and disposed of
as hazardous waste.[2]

» Container Disposal: Once decontaminated, the container can be offered for recycling or
reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a
sanitary landfill, if local regulations permit.[3]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (-)-
bromochlorofluoromethane from a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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